
An In-depth Technical Guide to 4-
Phenylpentanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Phenylpentanoic acid

CAS No.: 16433-43-5

Cat. No.: B1265419

Get Quote

This guide provides an in-depth technical overview of 4-Phenylpentanoic acid, tailored for

researchers, scientists, and professionals in drug development. It covers the fundamental

chemical identifiers, physicochemical properties, synthesis protocols, and potential

applications, grounded in authoritative scientific sources.

Core Chemical Identity
CAS Number
The Chemical Abstracts Service (CAS) registry number for 4-Phenylpentanoic acid is 16433-

43-5.[1][2][3][4] This unique identifier is essential for unambiguous identification in databases,

regulatory submissions, and procurement.

Synonyms and Nomenclature
In scientific literature and commercial listings, 4-Phenylpentanoic acid is known by several

other names. Understanding these synonyms is crucial for comprehensive literature searches

and material sourcing.

Systematic IUPAC Name: 4-phenylpentanoic acid[2]
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Common Synonyms:

4-Phenylvaleric acid[1][2]

gamma-Methylbenzenebutanoic acid[1][2]

Benzenebutanoic acid, γ-methyl-[1][2]

The variety of synonyms arises from different naming conventions (e.g., substitutive vs.

functional class nomenclature) and historical usage. "4-Phenylvaleric acid" is a frequently used

and intuitive synonym, treating the five-carbon chain as the parent "valeric acid" (pentanoic

acid).

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical properties of 4-Phenylpentanoic acid is

fundamental for its application in experimental settings, from reaction setup to formulation

development.

Table 1: Key Physicochemical Properties of 4-Phenylpentanoic Acid

Property Value Source(s)

Molecular Formula C₁₁H₁₄O₂ [1][2]

Molecular Weight 178.23 g/mol [1][2]

Melting Point 13°C [1]

Boiling Point 291.9°C at 760 mmHg [1]

Density 1.066 g/cm³ [1]

pKa 4.70 ± 0.10 (Predicted) [1]

LogP 2.4 - 2.65 [1]

Interpretation for the Researcher: The low melting point indicates that 4-Phenylpentanoic
acid is a liquid or low-melting solid at room temperature. Its pKa, similar to that of other

carboxylic acids, signifies that it will be deprotonated at physiological pH. The LogP value
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suggests moderate lipophilicity, which is a critical parameter in drug design for predicting

membrane permeability and solubility.

Synthesis and Methodologies
The synthesis of 4-Phenylpentanoic acid and its derivatives is a key process for its utilization

in research. A common and illustrative approach is the malonic ester synthesis, which allows

for the formation of the carboxylic acid moiety with a specific carbon skeleton.

Conceptual Workflow: Malonic Ester Synthesis
The logic behind using a malonic ester synthesis is its versatility in forming α-substituted

carboxylic acids. The α-protons of diethyl malonate are acidic and can be removed by a base

to form a nucleophilic enolate, which can then be alkylated. Subsequent hydrolysis and

decarboxylation yield the desired carboxylic acid.

Step 1: Deprotonation & AlkylationStep 2: Hydrolysis & Decarboxylation

Diethyl Malonate

Malonate Enolate
(Nucleophile)

Deprotonation

Sodium Ethoxide
(Base)

Alkylated Malonic Ester

SN2 Alkylation

(1-Bromoethyl)benzene
(Alkyl Halide)Alkylated Malonic Ester

Malonic Diacid Intermediate

Ester Hydrolysis

Acid & Heat
(e.g., H₃O⁺, Δ)

4-Phenylpentanoic Acid
(Final Product) + CO₂

Decarboxylation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. 4-Phenylpentanoic acid | C11H14O2 | CID 27877 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemsynthesis.com [chemsynthesis.com]

4. 4-Phenylpentanoic acid | CymitQuimica [cymitquimica.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1265419?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/ProductWholeProperty_LCPL419928.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylpentanoic-acid
https://www.chemsynthesis.com/base/chemical-structure-7949.html
https://cymitquimica.com/products/3D-RAA43343/4-phenylpentanoic-acid/
https://www.benchchem.com/product/b1265419/docs#an-in-depth-technical-guide-to-4-phenylpentanoic-acid
https://www.benchchem.com/product/b1265419/docs#an-in-depth-technical-guide-to-4-phenylpentanoic-acid
https://www.benchchem.com/product/b1265419/docs#an-in-depth-technical-guide-to-4-phenylpentanoic-acid
https://www.benchchem.com/product/b1265419/docs#an-in-depth-technical-guide-to-4-phenylpentanoic-acid
https://www.benchchem.com/product/b1265419?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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